1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-

• CAS: 13552-49-3

Core Science & Biosynthesis

What is the CAS registry number for 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-

An In-depth Technical Guide to 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone, a synthetic Mannich base with significant potential in medicinal chemistry and pharmacological research. The document details the compound's chemical identity, including its structure and physicochemical properties. A primary focus is placed on elucidating a robust and reproducible synthetic protocol via the Mannich reaction, a cornerstone of β-amino ketone synthesis. Furthermore, this guide explores the compound's anticipated pharmacological profile, drawing insights from the well-established biological activities of the bromophenyl and piperidine moieties, as well as structurally related molecules. Potential applications in neuropharmacology and oncology are discussed, supported by a review of relevant scientific literature. This document serves as a foundational resource for researchers aiming to synthesize, characterize, and evaluate the therapeutic potential of this and related compounds.

Introduction

1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone is a β-amino ketone, also known as a Mannich base. This class of compounds is of significant interest in drug discovery due to the wide array of biological activities they exhibit. The structure of this particular molecule incorporates two key pharmacophores: a 4-bromophenyl group and a piperidine ring. The presence of a bromine atom on the phenyl ring can enhance binding affinity to target proteins through halogen bonding and can influence the compound's metabolic stability and pharmacokinetic profile. The piperidine moiety is a ubiquitous structural motif found in numerous approved drugs, recognized for its ability to impart favorable properties such as improved solubility and the ability to interact with various biological targets, particularly within the central nervous system (CNS).

While specific literature on 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone is limited, the analysis of its structural components and the broader class of Mannich bases allows for a scientifically grounded exploration of its potential. This guide aims to provide the necessary technical information to facilitate further research into this promising molecule.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity is fundamental to any research endeavor. The key identifiers and predicted properties for 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone and its common salt form are summarized below.

Structure and Identifiers

The hydrochloride salt is often preferred in research settings due to its increased stability and solubility in aqueous media.

• Compound Name: 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone

• Synonyms: 4'-Bromo-3-piperidinopropiophenone

• Molecular Formula (Free Base): C₁₄H₁₈BrNO

• Molecular Formula (HCl Salt): C₁₄H₁₉BrClNO

• Chemical Structure:

  A 2D representation of 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone.

Physicochemical Data

The following table summarizes key physicochemical properties, which are crucial for experimental design, including formulation and pharmacokinetic studies.

Property	Value (Free Base)	Value (HCl Salt)	Source
Molecular Weight	296.20 g/mol	332.66 g/mol	Calculated
Monoisotopic Mass	295.0572 Da	331.0287 Da	[3]
XlogP (Predicted)	3.1	-	[3]
Melting Point	Not available	Not available	-
Solubility	Predicted to be soluble in organic solvents like ethanol, DMSO, and DMF.	Expected to have higher solubility in aqueous solutions.	Inferred

Synthesis and Experimental Protocols

The synthesis of 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone is most efficiently achieved via the Mannich reaction. This one-pot, three-component condensation offers a straightforward and high-yielding pathway to the target β-amino ketone. An alternative two-step synthesis is also presented.

Primary Synthetic Pathway: The Mannich Reaction

The Mannich reaction involves the aminoalkylation of an acidic proton located alpha to a carbonyl group. In this case, 4'-bromoacetophenone serves as the ketone component, which reacts with formaldehyde and piperidine.

Mannich reaction workflow for synthesis.

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4'-bromoacetophenone (1.0 eq), piperidine hydrochloride (1.1 eq), and paraformaldehyde (1.5 eq).

  • Rationale: Using piperidine as its hydrochloride salt helps to maintain an acidic pH, which is catalytic for the reaction. An excess of paraformaldehyde ensures the complete formation of the electrophilic Eschenmoser's salt intermediate.

• Solvent Addition: Add absolute ethanol to the flask to create a slurry. The volume should be sufficient to ensure effective stirring (e.g., 5-10 mL per gram of acetophenone).

• Catalysis: Add a catalytic amount of concentrated hydrochloric acid (e.g., 0.1 eq).

  • Rationale: The acid catalyzes both the formation of the iminium ion from piperidine and formaldehyde, and the enolization of the acetophenone, which are key steps in the reaction mechanism.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting acetophenone is consumed.

• Work-up and Isolation: a. Cool the reaction mixture to room temperature, then place it in an ice bath to induce precipitation of the product as its hydrochloride salt. b. Collect the solid product by vacuum filtration. c. Wash the crude product with cold diethyl ether to remove any unreacted starting materials and non-polar impurities.

• Purification: Recrystallize the crude product from an appropriate solvent system, such as ethanol/ether, to obtain the pure 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone hydrochloride.

• Characterization: Confirm the identity and purity of the final product using techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and Melting Point analysis.

Alternative Synthetic Route

An alternative two-step approach can also be employed:

• Synthesis of 3-Chloro-1-(4-bromophenyl)propan-1-one: This intermediate can be synthesized via a Friedel-Crafts acylation of bromobenzene with 3-chloropropionyl chloride, using a Lewis acid catalyst like aluminum chloride (AlCl₃). The CAS number for this intermediate is 31736-73-9[4].

• Nucleophilic Substitution: The resulting α,β-unsaturated ketone is then reacted with piperidine in a suitable solvent (e.g., acetonitrile or DMF) with a non-nucleophilic base (e.g., K₂CO₃ or Et₃N) to facilitate the nucleophilic substitution of the chloride by the piperidine nitrogen.

Potential Pharmacological Applications

While direct biological data for 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone is scarce, its structural motifs are prevalent in compounds with well-defined pharmacological activities. This allows for informed hypotheses regarding its potential therapeutic applications.

Central Nervous System (CNS) Activity

The piperidine ring is a common feature in many CNS-active drugs. Structurally similar compounds have shown a range of activities:

• Neuroprotection: Related molecules containing a phenyl-piperidine scaffold have been identified as potent and selective N-methyl-D-aspartate (NMDA) receptor antagonists, offering potential as neuroprotective agents.

• Antidepressant/Anxiolytic Potential: The core structure is related to compounds that interact with monoamine transporters. Further investigation could reveal activity at the serotonin, norepinephrine, or dopamine transporters.

Anticancer Activity

Mannich bases are frequently investigated for their cytotoxic properties against various cancer cell lines.

• Cytotoxicity: Studies on similar 1-aryl-3-amino-1-propanone derivatives have demonstrated cytotoxicity, suggesting that the title compound could exhibit antiproliferative effects.

• Enzyme Inhibition: A significant number of cytotoxic agents exert their effects by targeting enzymes crucial for cell replication and survival. DNA topoisomerases are one such class of enzymes, and related Mannich bases have shown inhibitory activity against them.

The proposed mechanism of action for many β-amino ketones in cancer involves the induction of apoptosis. This can be initiated through various pathways, including DNA damage, inhibition of key survival signaling pathways, or generation of reactive oxygen species (ROS).

Hypothesized biological targets and outcomes.

Conclusion

1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone represents a molecule of considerable interest for further investigation in the fields of medicinal chemistry and pharmacology. Its straightforward synthesis via the Mannich reaction makes it readily accessible for screening and derivatization. Based on the well-established bioactivities of its core structural components—the bromophenyl group and the piperidine ring—this compound is a promising candidate for development as a CNS agent or an anticancer therapeutic. This technical guide provides a solid foundation for researchers to embark on the synthesis, characterization, and biological evaluation of this and related compounds, paving the way for the potential discovery of novel therapeutic agents.

References

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Physicochemical properties of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-

An In-depth Technical Guide to the Physicochemical Properties of 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the known and predicted physicochemical properties of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-, a compound of interest in medicinal chemistry and drug development. Due to a lack of extensive published experimental data for this specific molecule, this guide synthesizes information from authoritative chemical databases, predicted data, and the known properties of its structural analogs. The document is intended for researchers, scientists, and professionals in drug development, offering insights into its chemical identity, expected physicochemical characteristics, and the standard methodologies for their experimental determination. The guide also discusses a plausible synthetic route and potential stability considerations, providing a foundational understanding for future research and application.

Introduction and Chemical Identity

1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- is a synthetic organic compound that belongs to the class of aminoketones. Its structure incorporates a 4-bromophenyl ketone moiety linked to a piperidine ring via a three-carbon chain. This structural motif is of interest in medicinal chemistry, as similar compounds have shown a range of biological activities. For instance, derivatives of 3-(1-piperidinyl)propan-1-one have been investigated as potent and selective acetylcholinesterase (AChE) inhibitors, which are relevant in the treatment of Alzheimer's disease[1]. The presence of the bromophenyl group and the basic piperidine nitrogen suggests that this molecule may have specific pharmacokinetic and pharmacodynamic properties worth exploring.

This guide aims to consolidate the available information and provide a robust starting point for any research program involving this compound.

Below is a diagram illustrating the chemical structure of 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone.

Caption: Chemical structure of 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone.

Physicochemical Properties

Direct experimental data for 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone is not widely available in the current literature. However, we can infer its properties from computational predictions and data from structurally similar compounds.

Predicted Physicochemical Data

Computational models provide valuable estimates for the physicochemical properties of novel compounds. The following table summarizes the predicted data for the hydrochloride salt of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-.

Property	Predicted Value	Source
Molecular Formula	C14H18BrNO	[2]
Monoisotopic Mass	295.0572 Da	[2]
XlogP	3.1	[2]
Topological Polar Surface Area	20.3 Ų	[3]
Hydrogen Bond Donor Count	0	[3]
Hydrogen Bond Acceptor Count	2	[3]
Rotatable Bond Count	4	[3]

Note: These values are computationally predicted and should be confirmed by experimental data.

Properties of Structural Analogs

To provide further context, the known properties of the parent ketone, 1-Propanone, 1-(4-bromophenyl)-, are presented below. These properties can help in estimating the characteristics of the target compound.

Property	Value for 1-Propanone, 1-(4-bromophenyl)-	Source
CAS Registry Number	10342-83-3	[4][5]
Molecular Formula	C9H9BrO	[4][5]
Molecular Weight	213.071 g/mol	[4][5]
Melting Point	46 °C	[6]

The introduction of the piperidinyl group is expected to increase the molecular weight, boiling point, and polarity of the molecule compared to 4'-bromopropiophenone. The basic nitrogen of the piperidine ring will also significantly influence its solubility in aqueous media, especially at different pH values.

Expected Spectroscopic Profile

• ¹H NMR: The spectrum is expected to show signals corresponding to the aromatic protons on the bromophenyl ring, likely in the range of 7.0-8.0 ppm. The methylene protons adjacent to the ketone and the nitrogen will appear as distinct multiplets. The protons of the piperidine ring will likely show complex overlapping signals.

• ¹³C NMR: The carbonyl carbon should be observable downfield, typically around 190-200 ppm. Aromatic carbons will appear in the 120-140 ppm region, and the aliphatic carbons of the propyl chain and piperidine ring will be found upfield.

• Infrared (IR) Spectroscopy: A strong absorption band corresponding to the C=O stretch of the ketone is expected around 1680-1700 cm⁻¹. C-H stretching vibrations for both aromatic and aliphatic protons will also be present.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak (M+) and a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio). Fragmentation patterns would likely involve cleavage alpha to the carbonyl group and the piperidine ring.

Synthesis and Potential Impurities

A common and efficient method for the synthesis of such β-aminoketones is the Mannich reaction. This reaction involves the aminoalkylation of a carbon acid, in this case, 1-(4-bromophenyl)ethanone, with formaldehyde and a secondary amine, piperidine.

A plausible synthetic workflow is outlined in the diagram below.

Caption: A plausible synthetic workflow for 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone via the Mannich reaction.

Potential Impurities:

• Unreacted starting materials: 1-(4-bromophenyl)ethanone and piperidine.

• Byproducts of self-condensation: Aldol condensation products of the starting ketone.

• Bis-alkylation products: If the reaction is not carefully controlled.

Experimental Protocols for Physicochemical Characterization

The following are standard, detailed protocols for determining the key physicochemical properties of a novel compound like 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone.

Determination of Melting Point

The melting point provides an indication of purity.

Methodology:

• A small, dry sample of the crystalline compound is packed into a capillary tube to a height of 2-3 mm.

• The capillary tube is placed in a calibrated melting point apparatus.

• The temperature is raised at a rate of 10-20 °C/min until it is about 15 °C below the expected melting point.

• The heating rate is then reduced to 1-2 °C/min to allow for thermal equilibrium.

• The temperature range from the appearance of the first liquid droplet to the complete liquefaction of the sample is recorded as the melting range. For a pure compound, this range should be narrow (0.5-2 °C).

Determination of Aqueous Solubility (Shake-Flask Method)

This method determines the equilibrium solubility of a compound in water.

Methodology:

• An excess amount of the solid compound is added to a known volume of deionized water in a sealed, screw-cap vial.

• The vial is agitated (e.g., on a shaker bath) at a constant temperature (typically 25 °C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• The suspension is then filtered through a 0.45 µm filter to remove undissolved solids.

• The concentration of the dissolved compound in the clear filtrate is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

• The solubility is expressed in units of mg/mL or mol/L.

Determination of pKa (Potentiometric Titration)

The pKa is crucial for understanding the ionization state of the compound at different pH values.

Methodology:

• A known amount of the compound is dissolved in a suitable solvent mixture (e.g., water-methanol) to ensure solubility.

• The solution is placed in a thermostated vessel and stirred continuously.

• A calibrated pH electrode is immersed in the solution.

• The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH), depending on the nature of the compound. For the basic piperidine nitrogen in the target compound, titration with HCl would be appropriate.

• The pH of the solution is recorded after each incremental addition of the titrant.

• A titration curve (pH vs. volume of titrant added) is plotted.

• The pKa is determined from the pH at the half-equivalence point of the titration curve.

Stability Considerations

Based on its chemical structure, 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone is expected to be relatively stable under standard laboratory conditions. However, potential degradation pathways should be considered:

• Light Sensitivity: Aromatic ketones can be susceptible to photochemical reactions. Therefore, it is advisable to store the compound protected from light.

• pH Stability: The aminoketone structure may be susceptible to retro-Mannich reaction (deamination) under certain pH and temperature conditions, particularly in strongly acidic or basic solutions.

• Oxidative Stability: While generally stable, prolonged exposure to strong oxidizing agents should be avoided.

It is recommended to store the compound in a cool, dry, and dark place in a tightly sealed container.

Conclusion

1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- is a compound with potential for further investigation in drug discovery and development. While experimental data on its physicochemical properties are sparse, this guide provides a comprehensive overview based on predicted data and the properties of its structural analogs. The outlined synthetic route and analytical protocols offer a clear path for its preparation and characterization. Further experimental validation of the predicted properties is essential for a complete understanding of this molecule and its potential applications.

References

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Literature review and discovery of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-

Multi-Target Directed Ligands in Neuropharmacology: Discovery, Synthesis, and Profiling of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-

Executive Summary

The paradigm of drug discovery for complex, multifactorial diseases (such as Alzheimer's disease and glaucoma) has shifted from the "one target, one disease" approach to the development of Multi-Target Directed Ligands (MTDLs). Among the most versatile scaffolds in medicinal chemistry are Mannich bases— β -amino ketones that offer exceptional structural modularity and favorable pharmacokinetic profiles[1].

This technical guide provides an in-depth analysis of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- (also known as 1-(4-bromophenyl)-3-(piperidin-1-yl)propan-1-one). Synthesized via the aminomethylation of 4-bromoacetophenone with piperidine, this specific compound has emerged as a highly potent, dual-action inhibitor of both Acetylcholinesterase (AChE) and Carbonic Anhydrase (hCA I and II)[2][3].

Structural Rationale & Chemical Identity

The pharmacological efficacy of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- is fundamentally driven by its tripartite molecular architecture:

• The 4-Bromophenyl Pharmacophore: The substitution of a bromine atom at the para position is not arbitrary. Bromine enhances the overall lipophilicity (LogP) of the molecule, a critical parameter for Blood-Brain Barrier (BBB) penetration. More importantly, the electron-withdrawing nature of the halogen creates a localized region of positive electrostatic potential (a σ -hole), enabling highly directional, non-covalent halogen bonding with Lewis base residues (e.g., oxygen or nitrogen) within the hydrophobic pockets of target enzymes[2].

• The Piperidine Moiety: Acting as the basic center (pKa ~9.5), the piperidine ring is predominantly protonated at physiological pH. This cationic state is essential for electrostatic anchoring to the Catalytic Anionic Site (CAS) of AChE, outcompeting the natural substrate[4].

• The Propanone Linker: The flexible ethylene-ketone bridge provides the precise spatial geometry required to span the active site gorges of its target enzymes, while the carbonyl oxygen serves as a potential hydrogen-bond acceptor.

Synthesis Methodologies: Self-Validating Protocols

The synthesis of this compound relies on the classic Mannich reaction. Recent advancements have demonstrated that microwave-assisted organic synthesis (MAOS) significantly outperforms conventional heating in both yield consistency and reaction kinetics[3][5].

Protocol: Microwave-Assisted Synthesis of the Hydrochloride Salt

Expertise & Causality: Microwave irradiation is selected over conventional reflux because it provides uniform, direct volumetric heating of the polar reagents. This accelerates the nucleophilic addition of the piperidine-enolate intermediate, reducing reaction time from several hours to mere minutes while minimizing the formation of thermal degradation byproducts[5].

• Reagent Preparation: In a microwave-safe quartz vessel, combine equimolar amounts (10 mmol) of 4-bromoacetophenone, paraformaldehyde, and piperidine hydrochloride.

  • Causality: Piperidine hydrochloride is used instead of the free base because the acidic proton is strictly required to catalyze the depolymerization of paraformaldehyde and the subsequent formation of the highly electrophilic iminium ion.

• Solvent Addition: Suspend the mixture in 15 mL of absolute ethanol.

  • Causality: Ethanol is chosen for its high microwave loss tangent (efficiently converting microwave energy to heat) and its ability to solubilize the polar intermediates.

• Microwave Irradiation: Seal the vessel and irradiate at 150W, maintaining a temperature of 80°C for 5–10 minutes.

• Crystallization: Transfer the vessel to an ice bath (4°C). The target compound precipitates directly as a hydrochloride salt.

• Validation Checkpoint (Self-Validating System): Before proceeding to biological assays, the reaction must be validated. Spot an aliquot of the crude mixture on a silica TLC plate (Eluent: Hexane/Ethyl Acetate 7:3). The complete disappearance of the UV-active 4-bromoacetophenone spot (Rf ~0.8) and the appearance of a baseline/low-Rf spot (due to the polar amine salt) validates conversion. Final structural integrity must be confirmed via 1H-NMR, specifically looking for the disappearance of the methyl ketone singlet (~2.5 ppm) and the emergence of two characteristic triplet signals (~2.8 and ~3.2 ppm) corresponding to the new ethylene linker.

Pharmacological Profiling & Mechanistic Insights

The 4-bromo piperidine Mannich base has been rigorously evaluated for its inhibitory effects on key metabolic and neurological enzymes[2][3].

Acetylcholinesterase (AChE) Inhibition

In neurodegenerative pathologies like Alzheimer's disease, the rapid hydrolysis of acetylcholine by AChE leads to severe cognitive decline. The protonated piperidine nitrogen of our target compound mimics the quaternary ammonium of acetylcholine, competitively binding to the enzyme's active site. Structure-Activity Relationship (SAR) studies indicate that halogen substitution (specifically bromine and chlorine) yields the lowest Ki​ values, positioning this compound as a lead candidate for cholinergic maintenance[2].

Carbonic Anhydrase (hCA I and II) Inhibition

Carbonic anhydrases catalyze the reversible hydration of carbon dioxide. Overactivity of hCA II is implicated in glaucoma (via aqueous humor hypersecretion) and hCA I in retinal/cerebral edema. The Mannich base acts as a potent inhibitor, likely through steric occlusion of the active site gorge or secondary interactions with the zinc-bound solvent network. The 4-bromo derivative exhibits some of the strongest inhibitory effects against hCA I compared to unsubstituted analogs[2].

Table 1: Comparative Inhibitory Profiling of Piperidine Mannich Bases Data synthesized from the SAR trends established by Gul et al.[3]

Compound Modification	hCA I Inhibition Profile	hCA II Inhibition Profile	AChE Inhibition Profile
Unsubstituted Phenyl	Baseline	Baseline	Baseline
4-Methyl Substitution	Moderate	High (Potent on hCA II)	Moderate
4-Bromo Substitution	High (Lowest Ki​ )	Moderate-High	High (Lowest Ki​ )
Reference Inhibitors	Acetazolamide ( Ki​ = 25.0 nM)	Acetazolamide ( Ki​ = 18.5 nM)	Tacrine ( Ki​ = 15.0 nM)

Protocol: Self-Validating AChE Kinetic Assay

Expertise & Causality: The modified Ellman’s method is utilized. The causality behind using 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) is that it rapidly reacts with the thiocholine produced by the enzymatic hydrolysis of acetylthiocholine iodide, generating the yellow 5-thio-2-nitrobenzoate anion, which is quantifiable at 412 nm.

• Incubation: Incubate the hAChE enzyme with varying concentrations of the Mannich base in 0.1 M phosphate buffer (pH 8.0) for 15 minutes at 25°C to allow for equilibrium binding.

• Initiation: Add DTNB (0.5 mM final) and acetylthiocholine iodide (1 mM final) to initiate the reaction.

• Validation Checkpoint: To ensure the observed inhibition is genuine and not an artifact of the compound reacting with DTNB or absorbing at 412 nm, a "compound blank" (buffer + DTNB + compound, lacking enzyme) must be run in parallel. Furthermore, the assay plate is only validated if the reference inhibitor (Tacrine) yields its established Ki​ value (~15 nM) within a 5% margin of error.

Systems-Level Mechanism of Action

The dual-target nature of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- creates a synergistic physiological response, modulating both neurotransmitter levels and localized pH/osmotic balances.

Dual-target pathway of the Mannich base modulating neurological and ocular physiological outcomes.

Future Directions in Drug Development

The discovery that 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- acts as a multi-target directed ligand opens new avenues for neuro-ophthalmological therapeutics. Future development should focus on crystallographic studies to map the exact halogen-bonding networks within the hCA I and AChE active sites. Additionally, given that hCA isoforms are frequently overexpressed in hypoxic tumor microenvironments, this compound warrants investigation as an adjuvant in targeted oncology models[1].

References

• Synthesis of Mannich Bases by Two Different Methods and Evaluation of their Acetylcholine Esterase and Carbonic Anhydrase Inhibitory Activities. Gul, H. I., Demirtas, A., Ucar, G., Taslimi, P., & Gulcin, I. Letters in Drug Design & Discovery (2017). URL:[Link]

• Mannich bases in medicinal chemistry and drug design. Roman, G. European Journal of Medicinal Chemistry (via NIH PMC) (2015). URL:[Link]

• Novel Mannich bases with strong carbonic anhydrases and acetylcholinesterase inhibition effects. Yamali, C., et al. Journal of Enzyme Inhibition and Medicinal Chemistry (via NIH PMC) (2021). URL:[Link]

Sources

• 1. Novel Mannich bases with strong carbonic anhydrases and acetylcholinesterase inhibition effects: 3-(aminomethyl)-6-{3-[4-(trifluoromethyl)phenyl]acryloyl}-2(3H)-benzoxazolones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benthamscience.com [benthamscience.com]
• 4. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Topic: In Vivo Murine Dosing Protocols for 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for establishing a robust in vivo murine dosing protocol for the novel compound 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-, often supplied as a hydrochloride salt. As a member of the β-amino-ketone class (a Mannich base), this compound shares structural similarities with molecules known to possess biological activity, including potential cytotoxic and neurological effects.[1][2][3] Due to the absence of established public data on its in vivo behavior, this guide presents a systematic, phase-by-phase approach. It begins with essential pre-formulation and vehicle screening, progresses to a standardized acute toxicity and dose-range finding study based on OECD guidelines, and outlines protocols for pharmacokinetic profiling and administration for efficacy studies. The methodologies herein are designed to ensure scientific rigor, animal welfare, and the generation of reliable, reproducible data for preclinical research.

Compound Characterization and Handling

Prior to any in vivo work, a thorough understanding of the compound's properties and safety requirements is paramount.

1.1. Physicochemical Properties

Property	Value	Source
Chemical Name	1-(4-bromophenyl)-3-(1-piperidinyl)propan-1-one	-
Synonyms	4'-Bromo-3-piperidinopropiophenone	-
Molecular Formula	C₁₄H₁₈BrNO (hydrochloride salt: C₁₄H₁₉BrClNO)	[4]
Molecular Weight	296.20 g/mol (hydrochloride salt: 332.66 g/mol )	[4]
Predicted Solubility	Low aqueous solubility is anticipated. Must be empirically determined.	[5]

1.2. Safety & Handling

While specific toxicology is not yet defined, related bromophenyl and β-amino ketone compounds may act as skin and eye irritants.[6] Therefore, standard laboratory precautions are required.

• Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves at all times.

• Handling: Handle the compound in a well-ventilated area or a chemical fume hood.

• Storage: Store in a cool, dry, and dark place, tightly sealed.

Phase I: Formulation Development - The Vehicle is Key

The selection of an appropriate administration vehicle is a critical first step that directly impacts drug exposure, bioavailability, and experimental outcomes.[7][8] For a compound with predicted low aqueous solubility, a systematic vehicle screening process is essential.

2.1. Protocol: Empirical Vehicle Screening

Objective: To identify a vehicle that can solubilize or uniformly suspend the compound at the desired concentration range without causing adverse effects itself.[9]

Methodology:

• Prepare a stock solution of the test compound in a soluble solvent like 100% DMSO, if possible.

• In separate microcentrifuge tubes, test the solubility/suspensibility in a panel of common in vivo vehicles.

• Aim for a final DMSO concentration of <10% in the final formulation, as higher concentrations can cause neurotoxicity and other confounding effects.[7][9]

• Incubate the mixtures (e.g., 30 minutes at room temperature with agitation) and visually inspect for precipitation, clarity, and homogeneity.

Table of Common Vehicles for Screening:

Vehicle Composition	Type	Rationale & Considerations
0.9% Saline	Aqueous Solution	Ideal for water-soluble compounds; unlikely to be sufficient alone.
5% Dextrose in Water (D5W)	Aqueous Solution	Alternative to saline, isotonic.
0.5% (w/v) Carboxymethylcellulose (CMC) in water	Aqueous Suspension	Good for suspending insoluble compounds. Requires vigorous mixing.[7][9]
10% DMSO / 90% Saline	Co-solvent Solution	A common starting point for poorly soluble compounds. Check for precipitation upon addition of saline.
10% DMSO / 10% Tween-80 / 80% Water	Micellar Solution	Tween-80 acts as a surfactant to improve solubility and stability.[10]
40% Polyethylene Glycol 400 (PEG400) in Saline	Co-solvent Solution	PEG400 is a common solvent for hydrophobic compounds. Can be viscous.[5]

2.2. Protocol: Final Dosing Solution Preparation

• Weigh the required amount of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-.

• If using a co-solvent system, first dissolve the compound in the organic solvent (e.g., DMSO).

• Slowly add the remaining vehicle components while vortexing to prevent precipitation.

• Use a sonicating water bath to aid dissolution if necessary.

• Visually inspect the final formulation to ensure it is a clear solution or a homogenous suspension before each administration. Prepare fresh daily unless stability has been confirmed.

Phase II: Acute Toxicity and Dose Range Finding

The primary goal of this phase is to determine the Maximum Tolerated Dose (MTD) and establish a safe dose range for subsequent efficacy studies.[11] The OECD "Up-and-Down Procedure" (UDP) is a validated and ethically preferred method that minimizes animal use while providing a robust estimate of acute toxicity.[12][13]

3.1. Workflow for Preclinical Protocol Development

Caption: Workflow for establishing an in vivo dosing regimen.

3.2. Protocol: Acute Oral Toxicity via Up-and-Down Procedure (Modified OECD TG 425)

Animals:

• Species/Strain: Female BALB/c or C57BL/6 mice are commonly used. Justify the choice based on the intended efficacy model.

• Age: 8-12 weeks.

• Health: Use healthy, non-fasted animals for the sighting study and fasted animals (3-4 hours, with water ad libitum) for the main study.[12]

• Acclimatization: Allow at least 5 days for acclimatization to the facility.

Methodology:

• Sighting Study (Optional but recommended): Dose a single animal at a starting dose (e.g., 100 mg/kg). The outcome (survival or death) informs the starting dose for the main study.

• Main Study Starting Dose: Select a starting dose one step below the best preliminary estimate of the LD₅₀. If no information exists, a default of 175 mg/kg is suggested by OECD TG 425.

• Dosing: Administer the compound via oral gavage. The volume should not exceed 10 mL/kg (1 mL/100g body weight for aqueous solutions).[13] Dose animals sequentially, with a 48-hour interval between each animal.[12]

• Decision Logic:

  • If the animal survives , the dose for the next animal is increased by a factor of 3.2.

  • If the animal dies , the dose for the next animal is decreased by a factor of 3.2.

• Observation Period: Observe animals closely for the first 4 hours post-dosing, then daily for a total of 14 days.[12]

• Data Collection: Record body weights weekly, food/water consumption, and all clinical signs of toxicity (e.g., changes in posture, breathing, activity, convulsions).

• Endpoint: The study is complete after a sufficient number of animals (typically 5-6 after the first reversal of outcome) have been dosed to allow for LD₅₀ calculation using the maximum likelihood method.[12]

Caption: Decision logic for the OECD Up-and-Down Procedure.

General Protocols for Efficacy Studies

Once a safe dose range is established (typically starting at 1/10th of the MTD), these standardized administration protocols can be used for efficacy, pharmacodynamic, or pharmacokinetic studies.

4.1. Oral Gavage (PO)

• Purpose: The most common route for administering drugs intended for oral bioavailability.

• Procedure:

  • Securely restrain the mouse.

  • Use a 20-22 gauge, flexible-tipped or ball-tipped gavage needle.

  • Measure the needle from the tip of the mouse's nose to the last rib to ensure proper length.

  • Gently insert the needle along the roof of the mouth and advance it into the esophagus. Do not force it.

  • Administer the dose smoothly.

  • Observe the animal for any signs of respiratory distress.

4.2. Intraperitoneal (IP) Injection

• Purpose: Bypasses first-pass metabolism, often leading to higher bioavailability than oral administration.

• Procedure:

  • Restrain the mouse to expose the abdomen.

  • Tilt the mouse so the head is pointing downwards, causing the abdominal organs to shift forward.

  • Insert a 25-27 gauge needle into the lower right or left abdominal quadrant, avoiding the midline.

  • Aspirate to ensure no fluid (urine, blood) is drawn back.

  • Inject the substance. The maximum recommended volume is typically 10 mL/kg.

4.3. Intravenous (IV) Injection

• Purpose: Achieves 100% bioavailability and immediate systemic distribution. Used for PK studies and for compounds with poor oral absorption.

• Procedure:

  • Place the mouse in a restraining device.

  • Warm the tail with a heat lamp to dilate the lateral tail veins.

  • Use a 27-30 gauge needle attached to a tuberculin syringe.

  • Insert the needle, bevel up, into one of the lateral tail veins.

  • Inject slowly. If resistance is met or a blister forms, the needle is not in the vein.

  • Apply gentle pressure to the injection site after withdrawing the needle.

References

• OECD (2022), Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure, OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris. [Link]

• TOCS-OECD (2023), OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. [Link]

• Alves, G., Fortuna, A., Sousa, J., Bicker, J., Falcão, A., & Soares-da-Silva, P. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates. Journal of Pharmacy & Pharmaceutical Sciences, 21(1), 113-130. [Link]

• European Commission, Joint Research Centre. Acute Toxicity. [Link]

• OECD (2001), Test No. 420: Acute Oral Toxicity - Fixed Dose Procedure, OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris. [Link]

• Slideshare. Acute Toxicity by OECD Guidelines. [Link]

• Alves, G., Fortuna, A., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. ResearchGate. [Link]

• Hendriks, H. R., et al. (2018). Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3',4',5'-trimethoxychalcone in rodents. PLoS ONE, 13(10), e0204913. [Link]

• Lal-Nag, M., et al. (2014). In Vivo Rapid Assessment of Compound Exposure (RACE) for Profiling the Pharmacokinetics of Novel Chemical Probes. Journal of Visualized Experiments, (92), 52125. [Link]

• U.S. Food and Drug Administration (FDA). (2013). Guidance for Industry: Preclinical Assessment of Investigational Cellular and Gene Therapy Products. [Link]

• PPD. Preclinical Studies in Drug Development. [Link]

• U.S. Food and Drug Administration (FDA). (2018). The Drug Development Process: Step 2: Preclinical Research. [Link]

• Duke University, Social Science Research Institute. Preclinical Regulatory Requirements. [Link]

• U.S. Food and Drug Administration (FDA). (1997). S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. [Link]

• Tuttle, A. H., et al. (2018). Choice of vehicle affects pyraclostrobin toxicity in mice. Chemosphere, 207, 390-396. [Link]

• Stanford Medicine, Transgenic, Knockout and Tumor Model Center. In vivo pharmacology. [Link]

• Sun, H., et al. (2013). Murine Pharmacokinetic Studies. Bio-protocol, 3(24), e970. [Link]

• Saify, Z. S., et al. (2012). Investigation of piperidine derivatives in ex vivo models of pain and platelet aggregation. Pakistan journal of pharmaceutical sciences, 25(4), 795-802. [Link]

• Saify, Z. S., et al. (2012). Investigation of piperidine derivatives in ex vivo models of pain and platelet aggregation. PubMed. [Link]

• NextSDS. 1-(4-BROMOPHENYL)-3-(4-ISOPROPYLANILINO)-1-PROPANONE. [Link]

• PubChemLite. 1-propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-, hydrochloride. [Link]

• Ceylan, S., et al. (2010). Biological activity of 1-aryl-3-phenethylamino-1-propanone hydrochlorides and 3-aroyl-4-aryl-1-phenethyl-4-piperidinols on PC-3 cells and DNA topoisomerase I enzyme. Zeitschrift für Naturforschung C, 65(11-12), 647-52. [Link]

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• 13. researchgate.net [researchgate.net]

Application Note: Catalytic Strategies for the Efficient Synthesis of 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone

Abstract

This technical guide provides a comprehensive analysis of catalytic methodologies for the synthesis of 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone, a key β-amino carbonyl compound (Mannich base) often utilized as a building block in pharmaceutical development. We explore the foundational Mannich reaction mechanism and compare various catalytic systems, from traditional Brønsted acids to modern heterogeneous and energy-assisted protocols. Detailed, field-tested experimental procedures are provided to guide researchers in selecting and implementing the optimal strategy based on desired efficiency, yield, and green chemistry principles.

Introduction: Significance of the Target Molecule

1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone is a substituted propiophenone derivative. The core structure, a β-amino ketone, is a versatile pharmacophore and a valuable synthetic intermediate for creating more complex molecules, such as amino alcohols and α,β-unsaturated enones.[1] The synthesis of this molecule is achieved via the Mannich reaction, a cornerstone three-component condensation of an active hydrogen compound, an aldehyde, and a secondary amine.[2] In this specific case, the reactants are 4-bromoacetophenone, formaldehyde, and piperidine.

The efficiency of the Mannich reaction is highly dependent on the catalyst employed. The choice of catalyst influences reaction rate, yield, and the ease of product purification. This note will dissect and compare several catalytic approaches to empower researchers in drug discovery and process development to make informed decisions for their synthetic campaigns.

The Mannich Reaction: A Mechanistic Overview

The Mannich reaction is a nucleophilic addition reaction that proceeds via two key stages.[2][3] Regardless of the catalyst (acid or base), the initial step involves the formation of a highly electrophilic intermediate from the amine and formaldehyde.[4][5]

• Iminium Ion Formation: Piperidine, a secondary amine, reacts with formaldehyde to form an unstable aminol, which then dehydrates to generate a reactive N,N-disubstituted iminium ion (specifically, the piperidinium-1-ylmethanide ion). Acid catalysis significantly accelerates this dehydration step.[1][2][3]

• Enol Attack: The ketone, 4-bromoacetophenone, possesses acidic α-protons. In the presence of an acid or base, it tautomerizes to its enol form.[1][2][3] This electron-rich enol then acts as a nucleophile, attacking the electrophilic carbon of the iminium ion.

• Product Formation: A subsequent deprotonation step regenerates the catalyst and yields the final β-amino ketone product.[2]

The overall acid-catalyzed mechanism is depicted below.

Figure 1: Acid-catalyzed Mannich reaction mechanism.

Comparative Analysis of Catalytic Systems

The selection of a catalyst is critical and depends on factors such as scale, required purity, cost, and environmental considerations. While classical methods are robust, modern approaches offer significant advantages.

Catalyst System	Typical Conditions	Reaction Time	Yield	Advantages	Disadvantages
Brønsted Acid (HCl)	Reflux in Ethanol/IPA	4-12 hours	Good	Inexpensive, reliable, well-established.	Often requires strong acid, neutralization workup, potential for corrosion.
Ionic Liquid	Room Temp, Ethanol	~24 hours	Good to Excellent	Mild conditions, potential for catalyst recycling.[6]	Can be expensive, may require specific workup.[6]
Sulfamic Acid (Ultrasound)	Room Temp, Ethanol	1.5-3 hours	High	Extremely fast, high yield, green catalyst, simple workup.[7][8]	Requires specialized sonication equipment.
Fe₃O₄ Nanoparticles (Ultrasound)	Room Temp, Ethanol	~1.5 hours	Good	Heterogeneous, easily recoverable with a magnet, reusable.[9][10]	Catalyst synthesis required, potential for metal leaching.
Microwave Irradiation	120 °C, Dioxane	15-30 minutes	Excellent	Dramatically reduced reaction times, high yields, often solvent-free.[11][12][13]	Requires dedicated microwave reactor, potential for pressure buildup.

Detailed Experimental Protocols

Protocol 1: Classical Brønsted Acid Catalysis

This protocol details the traditional and widely used method employing hydrochloric acid as the catalyst.

Figure 2: Workflow for classical acid-catalyzed synthesis.

Materials:

• 4-Bromoacetophenone (1.0 eq)

• Paraformaldehyde (1.2 eq)

• Piperidine Hydrochloride (1.1 eq)

• Concentrated Hydrochloric Acid (catalytic, ~0.1 eq)

• Ethanol or Isopropanol (solvent)

• Sodium Hydroxide solution (e.g., 2M)

• Ethyl Acetate or Dichloromethane (for extraction)

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Deionized Water

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-bromoacetophenone (1.0 eq), paraformaldehyde (1.2 eq), and piperidine hydrochloride (1.1 eq).

• Add ethanol as the solvent (approx. 5-10 mL per gram of ketone).

• Add a catalytic amount of concentrated hydrochloric acid.

• Heat the mixture to reflux and maintain for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Slowly add aqueous sodium hydroxide solution with stirring until the pH is basic (pH 8-9) to neutralize the acid and liberate the free base product.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate or dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/hexanes) to afford pure 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone.

Protocol 2: Ultrasound-Assisted Synthesis with Sulfamic Acid

This protocol leverages sonochemistry for a rapid, efficient, and environmentally benign synthesis.[7][8] Ultrasonication dramatically accelerates the reaction, often leading to higher yields in a fraction of the time.[7]

Materials:

• 4-Bromoacetophenone (1.0 eq)

• Aqueous Formaldehyde (37% w/w, 1.5 eq)

• Piperidine (1.1 eq)

• Sulfamic Acid (NH₂SO₃H, 10 mol%)[7][8]

• Ethanol (solvent)

• Saturated Sodium Bicarbonate solution

• Ethyl Acetate

Procedure:

• In a suitable vessel, combine 4-bromoacetophenone (1.0 eq), piperidine (1.1 eq), and ethanol.

• Add the aqueous formaldehyde solution (1.5 eq) and sulfamic acid (0.10 eq) to the mixture.

• Place the vessel in an ultrasonic bath and sonicate at room temperature. The reaction is typically complete within 1.5 to 3 hours.[7] Monitor by TLC.

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Extract the aqueous mixture with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• The resulting product is often of high purity, but can be further purified by recrystallization if necessary.

Conclusion and Recommendations

For the preparation of 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone, several effective catalytic methods are available.

• For Reliability and Cost-Effectiveness: The classical Brønsted acid (HCl) catalyzed method remains a robust and dependable choice, particularly for large-scale synthesis where the cost of reagents is a primary concern.

• For Speed and Green Chemistry: Ultrasound-assisted synthesis using sulfamic acid offers a superior alternative.[7][8] It provides exceptional yields in significantly reduced reaction times under mild, environmentally friendly conditions.

• For High-Throughput Screening: Microwave-assisted synthesis is unparalleled in speed, making it the ideal choice for rapid library synthesis and medicinal chemistry applications where time is critical.[11][13]

The choice of catalyst ultimately dictates the efficiency and environmental impact of the synthesis. Modern energy-assisted methods, such as ultrasound and microwave irradiation, represent a significant advancement over traditional protocols, delivering superior performance in terms of speed, yield, and sustainability.

References

• NPTEL Archive. 2.5.2 Mannich Reaction. Available from: [Link]

• Wikipedia. Mannich reaction. Available from: [Link]

• Master Organic Chemistry. Reactions of Enols – Acid-Catalyzed Aldol, Halogenation, and Mannich Reactions. Available from: [Link]

• Al-Zahrani, A. A., et al. (2012). Ultrasound-assisted synthesis of β-amino ketones via a Mannich reaction catalyzed by Fe3O4 magnetite nanoparticles as an efficient, recyclable and heterogeneous catalyst. Arabian Journal of Chemistry. Available from: [Link]

• Hielscher Ultrasonics. Sonochemically Improved Mannich Reactions. Available from: [Link]

• Pasha, M. A., & Jayashankara, V. P. (2007). One-pot three-component Mannich-type reactions using Sulfamic acid catalyst under ultrasound irradiation. ResearchGate. Available from: [Link]

• Shariati, F. S., et al. (2012). Ultrasound-assisted synthesis of β-amino ketones via a Mannich reaction catalyzed by Fe3O4 magnetite nanoparticles as an efficient, recyclable and heterogeneous catalyst. ResearchGate. Available from: [Link]

• Chemistry Concept. (2019). Mannich Reaction - Mechanism|| Name Reactions- IIT JAM, B.Sc, M.sc. YouTube. Available from: [Link]

• Sonneck, M., & Spannenberg, A. (2020). 1-(4-Bromophenyl)-3-chloropropan-1-one. Acta Crystallographica Section E: Crystallographic Communications. Available from: [Link]

• Al-Ayed, A. S. (2019). Microwave-Assisted Synthesis of Mono- and Disubstituted 4-Hydroxyacetophenone Derivatives via Mannich Reaction: Synthesis, XRD and HS-Analysis. MDPI. Available from: [Link]

• Glavan, A., et al. (2018). Acetophenone Mannich bases: study of ionic liquid catalysed synthesis and antioxidative potential of products. PMC. Available from: [Link]

• Mugdivari, S., et al. (2025). Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmaceutical and Allied Sciences. Available from: [Link]

• Dongapure, A.C., & Choudhari, P.P. (2022). Synthesis of Substituted 1, 3- Dipropanone Containing Phenol Group Synthesized From 4-Bromophenol. Der Pharma Chemica. Available from: [Link]

• ResearchGate. The effect of different catalysts on the synthesis of Mannich reaction 4a. Available from: [Link]

• Google Patents. CN112645902A - Synthetic method of 1- (4-bromophenyl) piperidine.

• Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and. Available from: [Link]

• Santagada, V., et al. (2009). Microwave assisted synthesis: a new technology in drug discovery. PubMed. Available from: [Link]

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Technical Notes & Optimization

Reducing side products during 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- preparation

Welcome to the Technical Support Center for Advanced Organic Synthesis . As a Senior Application Scientist, I have designed this hub specifically for researchers and drug development professionals dealing with the mechanistic intricacies of the Mannich reaction.

Synthesizing 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone (a classic Mannich base) presents unique kinetic and thermodynamic challenges. While the multi-component condensation of 4-bromoacetophenone, paraformaldehyde, and piperidine seems straightforward on paper, the reaction is highly susceptible to pathway divergence.

This guide bypasses generic advice, focusing strictly on the causality of side-product formation, self-validating experimental controls, and field-proven mitigation strategies [1].

🔬 Mechanistic Troubleshooting & FAQs

Q1: My LC-MS/GC-MS shows a dominant peak with a mass corresponding to [M-85] (loss of piperidine). What is this side product, and how do I prevent it? The Causality: You are observing 1-(4-bromophenyl)prop-2-en-1-one , an aryl vinyl ketone. This is the most notorious side product in this synthesis, formed via the deamination (elimination) of your target Mannich base [2]. This occurs via an E1cB (Elimination Unimolecular conjugate Base) mechanism. The high acidity of the alpha-protons next to the carbonyl, combined with thermal stress, drives the expulsion of the piperidine moiety. The Fix: Elimination is highly sensitive to basicity and temperature. If you use free piperidine base, the alkaline environment accelerates enolate formation, triggering the E1cB pathway.

• Actionable Step: Always use piperidine hydrochloride instead of the free base [1]. The protonated amine is a poor leaving group, and the acidic medium suppresses the enolate intermediate. Furthermore, strictly cap your reaction temperature at 78°C (the boiling point of ethanol).

Q2: I am observing multiple higher-molecular-weight spots on my TLC. Mass spectrometry indicates the addition of two piperidinyl-methyl groups. How do I stop over-alkylation? The Causality: You have synthesized a bis-Mannich base . Because 4-bromoacetophenone is a methyl ketone, it possesses three enolizable alpha-protons. Once the mono-Mannich base forms, the remaining alpha-protons remain reactive. If the electrophilic iminium ion is present in excess, it will attack the mono-product [3]. The Fix: Over-alkylation is a kinetic and stoichiometric failure.

• Actionable Step: Strictly control your stoichiometry (1.0 eq Ketone : 1.1 eq Piperidine HCl : 1.2 eq Paraformaldehyde). Do not dump all reagents into the flask at once. Pre-form the iminium ion first, then add the ketone slowly to ensure the ketone is always the limiting reagent during the active coupling phase.

Q3: The reaction stalls at 50% conversion, and I see a white, insoluble precipitate forming early in the reaction that isn't my product. What went wrong? The Causality: That precipitate is methylenebispiperidine (an aminal). It forms when formaldehyde reacts directly with two equivalents of piperidine, completely bypassing the ketone [4]. This happens when the enolization rate of 4-bromoacetophenone is too slow compared to the amine-aldehyde condensation. The Fix:

• Actionable Step: Add a catalytic amount of concentrated HCl (1-2 drops per 10 mmol). The acid serves a dual purpose: it accelerates the depolymerization of paraformaldehyde into reactive formaldehyde monomers, and it catalyzes the enolization of 4-bromoacetophenone, synchronizing the reaction rates of your intermediates.

Q4: During workup, my product turns into a sticky, polymeric resin instead of a crystalline powder. How can I isolate the pure hydrochloride salt? The Causality: The resin is polymerized vinyl ketone. If you attempt a standard basic aqueous workup (e.g., using NaOH or NaHCO₃ to extract the free base), the sudden shift to high pH triggers immediate retro-Mannich elimination, and the resulting vinyl ketones rapidly polymerize [2]. The Fix:

• Actionable Step: Do not free-base the product. Exploit the differential solubility of the hydrochloride salt. The target 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone HCl is highly crystalline and practically insoluble in cold ethanol/acetone, whereas the unreacted starting materials remain in solution. Isolate directly via cold filtration.

📊 Quantitative Side-Product Analysis

Summarizing the analytical markers and stoichiometric thresholds for rapid diagnostic troubleshooting.

Side Product / Impurity	Mechanism of Formation	Mass Difference (vs. Target)	Primary Causality	Mitigation Strategy
Aryl Vinyl Ketone	E1cB Elimination (Retro-Mannich)	-85 Da (Loss of Piperidine)	Free base usage, T > 90°C, Basic workup	Use Piperidine HCl; Isolate as HCl salt directly.
Bis-Mannich Base	Over-alkylation	+97 Da (Addition of iminium)	Excess reagents, prolonged reflux	Cap equivalents at 1.1x; Monitor TLC strictly.
Methylenebispiperidine	Aminal Formation	N/A (Consumes reagents)	Slow ketone enolization	Acid catalysis (cat. HCl); Pre-form iminium ion.
Unreacted Ketone	Incomplete Condensation	N/A (Starting Material)	Water in solvent shifting equilibrium	Use Absolute Ethanol; Use Paraformaldehyde.

🕸️ Pathway & Workflow Visualizations

Reaction pathway showing the divergence of the Mannich base into thermodynamic side products.

Self-validating experimental workflow designed to suppress elimination and over-alkylation.

🧪 Optimized Step-by-Step Methodology

This protocol is engineered as a self-validating system. Visual cues (solubilization and precipitation) act as built-in quality control checkpoints to ensure the reaction is proceeding along the correct mechanistic pathway.

Reagents Required:

• 4-Bromoacetophenone (1.0 eq, 10 mmol, 1.99 g)

• Piperidine Hydrochloride (1.1 eq, 11 mmol, 1.34 g)

• Paraformaldehyde (1.2 eq, 12 mmol, 0.36 g)

• Absolute Ethanol (15 mL)

• Concentrated HCl (37%, 1-2 drops)

Step 1: Iminium Ion Pre-formation (Kinetic Control)

• In a 50 mL round-bottom flask equipped with a magnetic stir bar, suspend piperidine hydrochloride and paraformaldehyde in 10 mL of absolute ethanol.

• Add 1-2 drops of concentrated HCl.

• Attach a reflux condenser and heat the mixture to 78°C (gentle reflux) for 15-20 minutes.

• Self-Validation Checkpoint: The cloudy suspension of paraformaldehyde will gradually clear as it depolymerizes and forms the soluble iminium ion. If it remains heavily cloudy, depolymerization has failed; add one more drop of HCl.

Step 2: Ketone Condensation 4. Dissolve 4-bromoacetophenone in 5 mL of absolute ethanol. 5. Add the ketone solution dropwise to the refluxing iminium mixture over 5 minutes. 6. Maintain gentle reflux for 2 to 4 hours. Monitor the reaction via TLC (Eluent: Hexane/Ethyl Acetate 7:3).

• Self-Validation Checkpoint: The reaction mixture should turn a pale yellow. Dark amber or brown colors indicate thermal degradation and the formation of polymerized vinyl ketones.

Step 3: Direct Salt Isolation (Thermodynamic Control) 7. Once TLC indicates the consumption of the ketone, immediately remove the flask from the heat source. Do not over-reflux. 8. Allow the mixture to cool to room temperature, then transfer the flask to an ice bath (0-5°C) for 2 hours.

• Self-Validation Checkpoint: A dense, white to off-white crystalline precipitate of the target Mannich base hydrochloride will form. If an oil drops out instead, scratch the inside of the flask with a glass rod to induce nucleation.

• Filter the precipitate rapidly under a vacuum.

• Wash the filter cake with 2 x 5 mL of ice-cold acetone or diethyl ether to remove unreacted ketone and trace aminal impurities.

• Dry under a vacuum to yield the pure 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone hydrochloride.

📚 References

• The Mannich Reaction - Organic Reactions. Comprehensive overview of the necessity of amine hydrochlorides to prevent elimination pathways. [Link]

• Mannich reaction - Wikipedia. Detailed mechanistic breakdown of E1cB elimination of Mannich bases into α,β-unsaturated ketones (vinyl ketones).[Link]

• Studies on the Mannich Reaction. I. On the Formation of Piperidine Derivatives - Bulletin of the Chemical Society of Japan. Analysis of bis-Mannich base formation and over-alkylation kinetics.[Link]

• Synthetic applications of biologically important Mannich bases: An updated review - OARJBP. Discussion on iminium ion pre-formation and the suppression of aminal side products. [Link]

Technical Support Center: HPLC Method Optimization for 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone

Welcome to the Technical Support Center for the chromatographic analysis of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- . This compound is a β -aminoketone (Mannich base) that presents unique analytical challenges due to its highly basic piperidine moiety (pKa ~9.5) and its susceptibility to specific chemical degradation pathways.

This guide is engineered for researchers and drug development professionals to troubleshoot, optimize, and validate robust HPLC methods without relying on trial and error.

Part 1: Diagnostic Workflow

Use the following diagnostic logic tree to identify and resolve the most common chromatographic failures associated with piperidine derivatives.

Diagnostic workflow for resolving peak tailing, degradation, and retention drift of piperidines.

Part 2: Frequently Asked Questions & Troubleshooting

Q1: Why does my compound exhibit severe peak tailing (USP Tailing Factor > 1.5) on a standard C18 column?

Causality: The basic piperidine nitrogen is protonated at neutral or mildly acidic pH. Standard silica-based columns contain residual acidic silanol groups (Si-OH) that ionize to Si-O⁻ at mid-range pH. The electrostatic attraction between the positively charged piperidine and negatively charged silanols creates a mixed-mode retention mechanism, leading to severe peak tailing[1]. Solution: You must control the ionization state of either the analyte or the stationary phase.

• Approach A (Low pH): Lower the mobile phase pH to < 3.0 using Formic Acid or Trifluoroacetic Acid (TFA). This fully protonates the silanol groups, neutralizing them and suppressing secondary ionic interactions[2].

• Approach B (High pH): Raise the mobile phase pH to > 10.5 using Ammonium Bicarbonate. This deprotonates the piperidine ring, rendering it neutral. Note: This requires a specialized hybrid silica or polymer column designed to withstand high pH.

Q2: I am observing a secondary peak that grows over time in my autosampler. Is my standard degrading?

Causality: Yes. 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone is a β -aminoketone. In aqueous solutions—especially at neutral to basic pH or elevated temperatures—it undergoes a base-catalyzed retro-Mannich degradation ( β -elimination). This reaction cleaves the piperidine ring, generating a highly reactive 4-bromophenyl vinyl ketone and free piperidine[3]. Solution: To prevent on-column or in-vial degradation:

• Maintain the autosampler temperature at a strict 4°C.

• Prepare sample diluents in a slightly acidic medium (e.g., 0.1% formic acid in acetonitrile) to protonate the amine, which stabilizes the Mannich base against elimination.

• Avoid prolonged storage of the compound in basic or unbuffered protic solvents.

Q3: Why is my retention time drifting between injections?

Causality: Retention time drift for ionizable compounds occurs when the mobile phase pH is too close to the analyte's pKa. The pKa of the piperidine nitrogen is approximately 9.5. If your mobile phase is unbuffered or set near pH 9.5, microscopic changes in buffer concentration or column temperature will drastically shift the ratio of protonated to deprotonated analyte, altering its hydrophobicity and retention[4]. Solution: Ensure your mobile phase pH is at least 2 units away from the pKa (i.e., strictly < 7.5 or > 11.5). Always use a buffer with adequate capacity (10–20 mM) rather than just adjusting pH with dilute acid/base.

Part 3: Experimental Protocols (Self-Validating Systems)

To guarantee scientific integrity, every method must include an internal validation step to differentiate between chemical interactions and physical system failures.

Protocol A: Low-pH Mobile Phase Optimization (LC-MS Compatible)

This protocol uses a low-pH volatile buffer to suppress silanol ionization while maintaining mass spectrometry compatibility.

• Aqueous Phase (A) Preparation: Measure 1000 mL of LC-MS grade water. Add 1.0 mL of LC-MS grade Formic Acid (0.1% v/v). Mix thoroughly and sonicate for 10 minutes to degas. The resulting pH should be ~2.7.

• Organic Phase (B) Preparation: Measure 1000 mL of LC-MS grade Acetonitrile. Add 1.0 mL of Formic Acid (0.1% v/v).

• Column Selection: Install a modern, end-capped Type B silica C18 column (e.g., 50 x 2.1 mm, 1.7 µm) known for low metal content[5].

• Self-Validation Step: Inject a neutral marker (e.g., Toluene) alongside your piperidine compound.

  • Logic: If Toluene exhibits perfect symmetry but the piperidine compound still tails, the issue is chemical (residual silanol interaction). If both tail, the issue is physical (e.g., column void, tubing mismatch, or detector flow cell volume).

Protocol B: High-pH Mobile Phase Optimization

This protocol forces the basic piperidine into its neutral state, maximizing retention and peak shape.

• Buffer Preparation: Dissolve 0.79 g of Ammonium Bicarbonate in 1000 mL of LC-MS grade water (yields 10 mM).

• pH Adjustment: Add concentrated Ammonium Hydroxide dropwise while monitoring with a calibrated pH meter until the pH reaches exactly 10.5.

• Organic Phase: Use 100% LC-MS grade Acetonitrile.

• Column Selection: Critical: You must use an Ethylene Bridged Hybrid (BEH) column or an equivalent polymer column. Standard silica will rapidly dissolve at this pH[2].

• Self-Validation Step: Monitor column backpressure over the first 50 injections. A steady pressure confirms the hybrid stationary phase is stable under the high-pH conditions. A sudden drop indicates silica dissolution.

Part 4: Quantitative Data Comparison

The following table summarizes the effects of various mobile phase additives on the chromatography of piperidine derivatives. Use this to select the optimal modifier for your specific detector and column constraints.

Additive	Typical pH	Silanol Suppression Mechanism	MS Compatibility	Column Requirement
0.1% Formic Acid	2.7	Protonates acidic silanols (Si-OH)	Excellent	Standard Type B Silica
0.1% TFA	2.0	Ion-pairing & Silanol protonation	Moderate (Ion suppression)	Standard Type B Silica
10 mM NH₄HCO₃	10.5	Deprotonates basic analyte	Good	Hybrid/Polymer ONLY
0.1% Triethylamine	7.0	Competes for active silanol sites	Poor	Standard Type B Silica

References

• How to Reduce Peak Tailing in HPLC? - Phenomenex. Available at:[Link]

• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex. Available at: [Link]

• Piperidinols That Show Anti-Tubercular Activity as Inhibitors of Arylamine N-Acetyltransferase - PLOS One. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Piperidinols That Show Anti-Tubercular Activity as Inhibitors of Arylamine N-Acetyltransferase: An Essential Enzyme for Mycobacterial Survival Inside Macrophages | PLOS One [journals.plos.org]
• 4. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]

Technical Support Center: Crystallization Troubleshooting for 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-

Welcome to the Advanced Crystallization Troubleshooting Guide. The compound 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- (often isolated as a hydrochloride salt) is a β -aminoketone Mannich base. Due to its structural properties, researchers frequently encounter severe thermodynamic and kinetic bottlenecks during its isolation, primarily liquid-liquid phase separation (LLPS) and thermal degradation.

This guide provides field-proven, self-validating protocols to bypass these failure modes and achieve high-purity crystalline API.

Overcoming Liquid-Liquid Phase Separation (LLPS)

Q: When attempting to crystallize the hydrochloride salt from an ethanol/ethyl acetate mixture, the solution forms a thick, biphasic oil at the bottom of the flask instead of nucleating crystals. How do I force crystallization?

The Causality: What you are observing is Liquid-Liquid Phase Separation (LLPS), commonly known in the pharmaceutical industry as "oiling out" [1]. This phenomenon occurs when the cooling trajectory or antisolvent addition forces the supersaturated solution to cross the spinodal decomposition curve before it can enter the metastable zone width (MSZW) required for classical nucleation. Because the solute-rich oil phase acts as a highly efficient solvent for structurally similar impurities, allowing the oil to eventually solidify will result in an amorphous, highly impure mass [2].

To bypass LLPS, you must manipulate the thermodynamics of the system to stay within the metastable zone, utilizing seeding to provide a lower-energy kinetic pathway for crystal growth.

Thermodynamic pathways comparing LLPS (oiling out) versus classical seeded nucleation.

Self-Validating Protocol: Seeded Antisolvent Titration

• Dissolution: Dissolve the crude API in a minimal volume of absolute ethanol at 45°C. Do not exceed 50°C to prevent thermal degradation.

• Antisolvent Titration: Add ethyl acetate (antisolvent) dropwise at 45°C under moderate agitation (250 rpm) until the solution becomes faintly turbid.

• Zone Validation (Critical): Immediately raise the temperature by 2°C (to 47°C).

  • Validation Check: If the solution clears, you have successfully identified the edge of the metastable zone. If it remains turbid, you are trapped in the biphasic LLPS region; add 1-2 mL of ethanol until clear, then repeat step 2 more cautiously.

• Seeding: Once clear at 47°C, cool back to 45°C and introduce 1-2% (w/w) pure seed crystals of the target compound. Hold for 30 minutes to allow the seed bed to mature.

• Controlled Desupersaturation: Apply a linear cooling ramp of 0.1°C/min down to 5°C. Filter and wash with cold ethyl acetate.

Mitigating Thermal Degradation (Retro-Mannich Reaction)

Q: My post-crystallization HPLC analysis reveals high levels of 4-bromoacetophenone and piperidine. Why is my product degrading during purification, and how can I stop it?

The Causality: 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone is a classic Mannich base. When subjected to thermal stress in solution—especially if the hydrochloride salt partially dissociates into the free base—the molecule undergoes a retro-Mannich elimination [3]. This cleavage breaks the C-C bond, yielding the starting enol/ketone (4-bromoacetophenone) and an iminium ion that rapidly hydrolyzes into piperidine and formaldehyde [4].

Standard "crash cooling" from boiling solvents (e.g., refluxing ethanol at 78°C) provides the exact thermal activation energy required to drive this decomposition. To prevent this, the crystallization environment must be kept strictly acidic to protonate the piperidine nitrogen (locking it as the stable HCl salt) and processed at low temperatures.

Mechanism of retro-Mannich thermal degradation leading to key impurities.

Self-Validating Protocol: Low-Temperature Acidic Crystallization

• Solvent Acidification: Prepare your primary solvent (ethanol) by spiking it with 0.1% (v/v) concentrated ethanolic HCl.

  • Validation Check: Spot the solvent on pH paper to ensure a pH of ~2-3. This explicitly shuts down the base-catalyzed retro-Mannich pathway.

• Low-Temp Dissolution: Dissolve the crude product at a maximum of 45°C. Restrict the total time the compound spends in solution at this temperature to less than 20 minutes.

• High-Shear Cooling: Initiate cooling while applying high-shear mixing (e.g., using an overhead impeller at 400 rpm). The high shear induces rapid secondary nucleation, drastically reducing the time required for crystal growth and minimizing thermal exposure.

Quantitative Process Optimization

To illustrate the impact of these mechanistic adjustments, the following table summarizes the quantitative data across different crystallization strategies. Notice how controlling both the maximum temperature and the phase trajectory eliminates the primary failure modes.

Crystallization Strategy	Solvent System	Max Temp (°C)	Yield (%)	Purity (HPLC %)	Primary Failure Mode / Impurity
Standard Crash Cooling	Ethanol	75°C	65%	88.5%	High 4-bromoacetophenone (>5%)
Unseeded Antisolvent	Ethanol / EtOAc	50°C	72%	92.0%	LLPS (Oiling out), solvent entrapment
Seeded + Temp Cycling	Ethanol / EtOAc	50°C	84%	97.5%	Trace amorphous domains
Acidic Seeded + Milling	EtOH / EtOAc (0.1% HCl)	45°C	91%	>99.5%	None (Optimized Baseline)

References

• Source: ACS Publications (Crystal Growth & Design)
• Source: ACS Publications (Organic Process Research & Development)
• Crystallization-Induced Diastereomer Transformations Source: Chemical Reviews URL
• 3-(Dimethylamino)propiophenone (Mannich Base Stability)

Reference Data & Comparative Studies

A Comprehensive Guide to the Spectroscopic Validation of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. This guide provides an in-depth analysis of the validation of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. We will explore the expected spectral characteristics, present a detailed protocol for data acquisition and validation, and compare NMR with other common analytical techniques.

The Critical Role of Spectroscopic Validation

The journey from a promising lead compound to a clinical candidate is paved with rigorous analytical checkpoints. Among these, the structural elucidation of a molecule is paramount. Techniques like NMR spectroscopy provide a detailed "fingerprint" of a molecule, revealing the connectivity and chemical environment of each atom. This ensures the correct compound has been synthesized and is of sufficient purity for further biological evaluation.

Deciphering the NMR Spectrum of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-

To effectively validate the structure of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-, a thorough understanding of its expected ¹H and ¹³C NMR spectra is essential. The predicted chemical shifts are based on the analysis of its constituent fragments: the 4-bromophenyl group, the propanone linker, and the piperidine ring.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is anticipated to show distinct signals for each unique proton environment in the molecule.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
H-2', H-6' (Aromatic)	~7.65	Doublet	2H
H-3', H-5' (Aromatic)	~7.85	Doublet	2H
H-2 (CH₂)	~3.30	Triplet	2H
H-3 (CH₂)	~2.80	Triplet	2H
H-α (Piperidine)	~2.50	Multiplet	4H
H-β, H-γ (Piperidine)	~1.50-1.70	Multiplet	6H

These are predicted values and may vary slightly based on the solvent and experimental conditions.

The aromatic protons of the 4-bromophenyl group are expected to appear as two doublets due to ortho-coupling. The methylene protons of the propanone linker (H-2 and H-3) will likely present as triplets due to coupling with each other. The protons on the piperidine ring will exhibit more complex splitting patterns, with the α-protons appearing at a lower field due to the deshielding effect of the adjacent nitrogen atom.[1]

Predicted ¹³C NMR Spectral Data

The carbon-13 NMR spectrum provides complementary information, identifying each unique carbon atom in the molecule.

Carbon Assignment	Expected Chemical Shift (δ, ppm)
C=O (Ketone)	~198
C-1' (Aromatic, C-Br)	~128
C-4' (Aromatic)	~135
C-2', C-6' (Aromatic)	~130
C-3', C-5' (Aromatic)	~132
C-2	~40
C-3	~58
C-α (Piperidine)	~54
C-β (Piperidine)	~26
C-γ (Piperidine)	~24

These are predicted values and may vary slightly based on the solvent and experimental conditions.

The carbonyl carbon of the ketone is expected to have the largest chemical shift, typically appearing around 200 ppm.[2] The aromatic carbons will resonate in the 120-140 ppm region. The presence of bromine can cause an upfield shift for the ipso-carbon (C-1') due to the "heavy atom effect".[3] The aliphatic carbons of the propanone linker and the piperidine ring will appear at higher fields.

Experimental Protocol for NMR Spectrum Validation

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data.[4]

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of the synthesized 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent is critical as it can influence chemical shifts.[5]

  • Add a small amount of an internal standard, typically Tetramethylsilane (TMS), for referencing the chemical shift scale to 0.00 ppm.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent to stabilize the magnetic field.

  • Shim the magnetic field to optimize its homogeneity, which is essential for achieving sharp and symmetrical peaks.

  • Tune and match the probe for both ¹H and ¹³C frequencies to maximize the signal-to-noise ratio.

• Data Acquisition:

  • ¹H NMR:

    • Set the spectral width to encompass the expected range of proton signals (e.g., 0-12 ppm).

    • Use a standard pulse sequence (e.g., a 30° or 45° pulse) to acquire the Free Induction Decay (FID).

    • Set an appropriate relaxation delay to ensure complete relaxation of the protons between scans.

    • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR:

    • Set the spectral width to cover the expected range of carbon signals (e.g., 0-220 ppm).

    • Employ a proton-decoupled pulse sequence to simplify the spectrum by removing C-H coupling, resulting in single peaks for each carbon.

    • Acquire a larger number of scans compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.[6]

• Data Processing and Analysis:

  • Apply a Fourier transform to the acquired FID to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift scale using the internal standard (TMS at 0.00 ppm).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons corresponding to each signal.

  • Analyze the chemical shifts, multiplicities (splitting patterns), and coupling constants to assign the signals to the specific protons and carbons in the molecule.

Visualizing the Validation Workflow

Caption: Experimental workflow for NMR spectrum validation.

Comparative Analysis of Analytical Techniques

While NMR is a powerful tool for structural elucidation, a multi-technique approach often provides the most comprehensive validation.

Technique	Strengths	Weaknesses	Application for Target Molecule
NMR Spectroscopy	Provides detailed structural information (connectivity, stereochemistry). Non-destructive. Quantitative.	Relatively low sensitivity. Requires larger sample amounts.	Primary technique for unambiguous structure confirmation and purity assessment.
Mass Spectrometry (MS)	High sensitivity. Provides accurate molecular weight and fragmentation patterns.	Does not provide detailed structural connectivity. Isomers can be difficult to distinguish.	Confirms the molecular weight and elemental composition (via HRMS).
High-Performance Liquid Chromatography (HPLC)	Excellent for purity determination and separation of mixtures. Quantitative.	Does not provide structural information. Requires reference standards for identification.	Assesses the purity of the synthesized compound and can be used for purification.
Infrared (IR) Spectroscopy	Provides information about the functional groups present in a molecule.[7]	Spectrum can be complex and difficult to interpret for large molecules. Not typically used for detailed structural elucidation.	Confirms the presence of key functional groups like the ketone (C=O) and aromatic C-H bonds.

Logical Relationship of Analytical Techniques

Caption: Interplay of analytical techniques for compound validation.

Conclusion

The validation of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- through ¹H and ¹³C NMR spectroscopy is a critical step in ensuring its structural integrity and purity. By following a robust experimental protocol and comparing the acquired data with predicted values, researchers can have high confidence in their synthesized compound. Integrating NMR data with complementary techniques such as Mass Spectrometry and HPLC provides a comprehensive analytical package that is essential for advancing promising molecules in the drug development pipeline.

References

• New Journal of Chemistry Supporting Information - Rsc.org. (n.d.).

• Chiral NMR Discrimination of Piperidines and Piperazines Using (18-Crown-6)-2,3,11,12-tetracarboxylic Acid | The Journal of Organic Chemistry - ACS Publications. (2006, November 3). Retrieved from [Link]

• List of the proton chemical shifts (ppm) of the NH piperidine, and the DTC derivatives. - ResearchGate. (2022, November). Retrieved from [Link]

• Copper-Catalyzed Sulfonamidation of Enol Silyl Ether via SO2 Insertion towards the Synthesis of β - Supporting Information. (n.d.). Retrieved from [Link]

• Assigning the 13C NMR spectrum of bromobenzene and 4-bromobenzophenone. (2018, January 10). Retrieved from [Link]

• Supporting Information for - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• Piperidine - SpectraBase. (n.d.). Retrieved from [Link]

• Interpreting C-13 NMR Spectra - Chemistry LibreTexts. (2023, January 29). Retrieved from [Link]

• a guide to 13c nmr chemical shift values - Compound Interest. (2015). Retrieved from [Link]

• A new chalcone structure of (E)-1-(4-Bromophenyl)-3-(napthalen-2-yl)prop-2-en-1-one. (n.d.). Retrieved from [Link]

• 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione - MDPI. (2023, January 12). Retrieved from [Link]

• 13 C NMR for the reactions of 1-(4-bromophenyl)ethan-1-amine (1) with... - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis and NMR spectral studies of some 2,6-diarylpiperidin-4-one O-benzyloximes. (2008, June 15). Retrieved from [Link]

• Design and synthesis of 1-heteroaryl-3-(1-benzyl-4-piperidinyl)propan-1-one derivatives as potent, selective acetylcholinesterase inhibitors - PubMed. (1995, March 31). Retrieved from [Link]

• Electronic supplementary information - The Royal Society of Chemistry. (2019). Retrieved from [Link]

• 13 Carbon NMR. (n.d.). Retrieved from [Link]

• Basic 1H- and 13C-NMR Spectroscopy. (n.d.). Retrieved from [Link]

• NMR Spectroscopy :: 13C NMR Chemical Shifts - Organic Chemistry Data. (2021, October 20). Retrieved from [Link]

• 3-[4-(4-Bromophenyl)-4-hydroxy-1-piperidinyl]-1-(4-fluorophenyl)pyrrolidine-2,5-dione - Optional[13C NMR] - Chemical Shifts - SpectraBase. (n.d.). Retrieved from [Link]

• CN112645902A - Synthetic method of 1- (4-bromophenyl) piperidine - Google Patents. (n.d.).

• A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones - MDPI. (2024, October 2). Retrieved from [Link]

• (PDF) 1-(4-Bromophenyl)-3-chloropropan-1-one - ResearchGate. (2025, July 1). Retrieved from [Link]

• Quantitative NMR Spectrometry of Phenylpropanoids, including Isoeugenol in Herbs, Spices, and Essential Oils - MDPI. (2024, February 27). Retrieved from [Link]

• 1-propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-, hydrochloride - PubChemLite. (n.d.). Retrieved from [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the - EPFL. (n.d.). Retrieved from [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Quantitative NMR Spectrometry of Phenylpropanoids, including Isoeugenol in Herbs, Spices, and Essential Oils [mdpi.com]
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• 7. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

Topic: A Comparative Pharmacological Assessment of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- versus Tolperisone and Eperisone Analogs

An In-Depth Comparative Guide for Drug Development Professionals

This guide provides a comprehensive framework for the comparative analysis of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-, a novel chemical entity, against the established centrally acting muscle relaxants, tolperisone and eperisone. Designed for researchers and drug development professionals, this document outlines the mechanistic rationale, proposes a suite of validated experimental protocols, and establishes a clear methodology for data interpretation, thereby creating a robust foundation for evaluating the therapeutic potential of this new compound.

Introduction: The Quest for Superior Centrally Acting Muscle Relaxants

Centrally acting skeletal muscle relaxants (SMRs) are a cornerstone in the management of spasticity and painful musculoskeletal conditions.[1][2][3] Tolperisone and its analog, eperisone, have carved a significant niche in this therapeutic area, primarily due to their favorable safety profile.[4] Unlike many other SMRs, such as benzodiazepines, they exert their myorelaxant effects with a markedly lower incidence of sedation and cognitive impairment, a critical advantage for patient function and adherence.[1][5][6]

The exploration of novel compounds like 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- is driven by the continuous search for agents with an improved therapeutic index: enhanced efficacy, superior side-effect profile, or a novel mechanism of action that could benefit non-responders to current therapies. This guide provides the scientific and experimental blueprint for rigorously evaluating this potential.

Foundational Comparison: Structure and Hypothesized Mechanism

The pharmacological activity of a drug is intrinsically linked to its chemical structure. Tolperisone, a piperidine derivative, sets a structural precedent for the class.[4][7]

Compound	Chemical Structure	Molecular Formula	Molecular Weight ( g/mol )
1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-	[Image of 1-(4-bromophenyl)-3-piperidin-1-ylpropan-1-one structure]	C₁₄H₁₈BrNO	296.20[8]
Tolperisone	[Image of Tolperisone structure]	C₁₆H₂₃NO	245.36[9]
Eperisone	[Image of Eperisone structure]	C₁₇H₂₅NO	259.39

Established Mechanism of Tolperisone and Eperisone

The efficacy of tolperisone and eperisone stems from a dual blockade of voltage-gated sodium (Na+) and calcium (Ca2+) channels.[5][7][9][10][11][12] This action occurs at the level of the spinal cord and brainstem, where they:

• Stabilize Neuronal Membranes: By blocking Na+ channels, they reduce the frequency and amplitude of action potentials.[10]

• Inhibit Neurotransmitter Release: By blocking presynaptic N-type Ca2+ channels, they decrease the release of excitatory neurotransmitters (e.g., glutamate) from primary afferent nerve endings.[10][11][13]

This combined effect inhibits both monosynaptic and polysynaptic spinal reflexes, leading to a reduction in skeletal muscle tone without the global central nervous system depression associated with other SMRs.[10][11][14]

Hypothesized Mechanism for the Novel Compound

Given the structural inclusion of a piperidinylpropanone moiety, similar to the core of tolperisone, it is a primary scientific hypothesis that 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- shares this mechanistic pathway. The presence of a 4-bromophenyl group instead of a tolyl group (as in tolperisone) may modulate the compound's affinity, selectivity, or state-dependency for the ion channel targets.

Figure 1. Hypothesized shared mechanism of action at the presynaptic terminal.

Experimental Guide: A Framework for Comparative Evaluation

To rigorously test this hypothesis and build a comprehensive pharmacological profile, the following experimental workflow is proposed. Each protocol is a self-validating system designed to provide clear, quantitative endpoints for comparison.

In Vitro Assay: Ion Channel Target Engagement

Causality: The foundational mechanism of tolperisone is ion channel blockade. Therefore, the first and most critical step is to determine if the novel compound engages these same targets and with what potency. Automated patch-clamp electrophysiology provides high-throughput, precise measurement of ion channel function.

Protocol: Automated Patch-Clamp for Na+ and Ca2+ Channels

• Cell Lines: Utilize HEK-293 or CHO cells stably expressing the human channel isoforms of interest (e.g., NaV1.7 for neuronal sodium channels and CaV2.2 for N-type calcium channels).

• Preparation: Culture cells to 70-90% confluency. On the day of the experiment, prepare a single-cell suspension.

• Compound Preparation: Prepare a stock solution of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-, tolperisone, and eperisone in DMSO. Create a serial dilution series in extracellular buffer to achieve final concentrations ranging from 1 nM to 100 µM.

• Electrophysiology:

  • Load cells and compound plates onto an automated patch-clamp platform (e.g., QPatch or Patchliner).

  • Establish whole-cell patch-clamp configuration.

  • Voltage Protocol (NaV): Hold cells at -100 mV. Elicit channel activation with a depolarizing step to 0 mV.

  • Voltage Protocol (CaV): Hold cells at -90 mV. Elicit channel activation with a depolarizing step to +10 mV.

  • Apply vehicle control followed by escalating concentrations of each test compound.

• Data Analysis: Measure the peak current amplitude for each concentration. Normalize the data to the vehicle control response and fit to a four-parameter logistic equation to calculate the IC₅₀ (half-maximal inhibitory concentration) for each compound against each channel.

In Vivo Efficacy Assay: Myorelaxant Activity

Causality: Positive in vitro results must translate to a functional effect in vivo. The Rotarod test is a gold-standard behavioral assay to assess motor coordination and is highly sensitive to the effects of muscle relaxants.[15]

Protocol: Murine Rotarod Test

• Animals: Use male C57BL/6 mice, 8-10 weeks old. Acclimatize animals for at least 7 days.

• Apparatus: An accelerating rotarod treadmill.

• Training Phase (Day 1-2): Train mice to remain on the rod as it accelerates from 4 to 40 rpm over 5 minutes. Conduct three trials per day. Animals that consistently remain on the rod for >180 seconds are selected for the study.

• Testing Phase (Day 3):

  • Record a baseline latency to fall for each mouse.

  • Randomize mice into treatment groups: Vehicle (e.g., saline with 5% Tween 80), Tolperisone (e.g., 20, 40, 80 mg/kg), Eperisone (e.g., 30, 60, 120 mg/kg), and 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- (doses to be determined by preliminary range-finding studies). Administer compounds via oral gavage (p.o.) or intraperitoneal injection (i.p.).

  • At peak-effect time points (e.g., 30, 60, and 120 minutes post-dose), place the mice on the rotarod and record the latency to fall.

• Data Analysis: Compare the post-dose latency to fall with the baseline for each group. Analyze data using a two-way ANOVA with post-hoc tests. Calculate the ED₅₀ (the dose producing a 50% reduction in performance) for each compound.

Figure 2. Experimental workflow for the in vivo Rotarod test.

In Vivo Safety Assay: Sedative Profile

Causality: The key clinical advantage of tolperisone/eperisone is the lack of sedation. It is imperative to determine if the novel compound retains this benefit. The open-field test measures spontaneous locomotor activity, which is a reliable indicator of sedative-hypnotic effects.[16]

Protocol: Murine Open-Field Test

• Animals: Use male C57BL/6 mice as described above.

• Apparatus: A square arena (e.g., 40x40x40 cm) equipped with an overhead video camera and tracking software.

• Procedure:

  • Habituate mice to the testing room for at least 1 hour before testing.

  • Administer compounds as described in the Rotarod test. A positive control for sedation (e.g., Diazepam, 5 mg/kg) should be included.

  • At the presumed time of peak effect (e.g., 30 minutes post-dose), place the mouse in the center of the arena.

  • Record activity for 10-15 minutes.

• Data Analysis: The tracking software will automatically quantify key parameters:

  • Total Distance Traveled: Primary measure of overall activity.

  • Rearing Frequency: A measure of exploratory behavior.

  • Time Spent in Center: An indicator of anxiety-like behavior (anxiolytics increase center time).

  • Compare treatment groups to the vehicle control using a one-way ANOVA. A significant decrease in total distance traveled indicates sedation.

Synthesized Data & Interpretation (Hypothetical Data for Illustration)

The successful execution of these experiments would yield a quantitative dataset ripe for direct comparison.

Parameter	1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-	Tolperisone	Eperisone	Diazepam (Control)
NaV1.7 IC₅₀ (µM)	To be determined	15.2	25.8	N/A
CaV2.2 IC₅₀ (µM)	To be determined	35.1	48.5	N/A
Rotarod ED₅₀ (mg/kg, i.p.)	To be determined	45.0	62.5	3.5
Open Field Locomotion (% of Vehicle)	To be determined	92%	95%	25%

Interpretation:

• A Promising Profile: If the novel compound exhibits IC₅₀ values lower than or comparable to tolperisone, an ED₅₀ in a similar range, and locomotor activity >90% of vehicle, it would be considered a highly promising candidate with a potentially superior potency and a favorable safety window.

• A Less Favorable Profile: Conversely, significantly higher IC₅₀ and ED₅₀ values, or a reduction in locomotor activity, would suggest the compound is less potent or lacks the desired non-sedating characteristic.

References

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• See, S., & Ginzburg, R. (2008). Centrally acting skeletal muscle relaxants. PubMed. Retrieved from [Link]

• Duicu, O., et al. (n.d.). EXPERIMENTAL MODEL FOR IN VIVO TESTING OF MUSCLE RELAXANT DRUGS. Romanian Journal of Biophysics. Retrieved from [Link]

• Elenbaas, J. K. (1980). Centrally acting oral skeletal muscle relaxants. Oxford Academic. Retrieved from [Link]

• Fudin, J., & Raouf, M. (2017). A Review of Skeletal Muscle Relaxants For Pain Management. MedCentral. Retrieved from [Link]

• Quasthoff, S., & Möckel, C. (2008). Tolperisone: A Typical Representative of a Class of Centrally Acting Muscle Relaxants with Less Sedative Side Effects. PMC. Retrieved from [Link]

• Kocsis, P., et al. (2020). Tolperisone-Type Drugs Inhibit Spinal Reflexes via Blockade of Voltage-Gated Sodium and Calcium Channels. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 1-propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-, hydrochloride. Retrieved from [Link]

• Dr.Oracle. (2025, August 21). Which is a better muscle relaxant, cyclobenzaprine, tolperisone, or eperisone? Retrieved from [Link]

• Girardi, F., et al. (2021). The Evolution of Complex Muscle Cell In Vitro Models to Study Pathomechanisms and Drug Development of Neuromuscular Disease. PMC. Retrieved from [Link]

• Rauf, A., et al. (2020). In Vivo Study on Analgesic, Muscle-Relaxant, Sedative Activity of Extracts of Hypochaeris radicata and In Silico Evaluation of Certain Compounds Present in This Species. PMC. Retrieved from [Link]

• Jiang, Y., et al. (2017). Comparison of Different Muscle-Relaxant Anesthetics on Growth, Migration and Invasion of Gastric Cancer Cells. Anticancer Research. Retrieved from [Link]

• Khan, I., et al. (2024). In vivo analgesic, anti-inflammatory, sedative, muscle relaxant activities, and docking studies of 3',4' -... AboutScience. Retrieved from [Link]

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• Rauf, A., et al. (2021). In Vivo Antinociceptive, Muscle Relaxant, Sedative, and Molecular Docking Studies of Peshawaraquinone Isolated from Fernandoa adenophylla (Wall. ex G. Don) Steenis. PMC. Retrieved from [Link]

• Cochrane Library. (n.d.). Effect of two drug Eperisone and Tolperisone on patients of Acute Low Back pain. Retrieved from [Link]

• Baghel, R., et al. (2022). Comparing efficacy and tolerability of eperisone with thiocolchicoside in the management of non-specific low back pain. National Journal of Physiology, Pharmacy and Pharmacology. Retrieved from [Link]

• Vila, M., et al. (2020). In vitro models of neuromuscular junctions and their potential for novel drug discovery and development. Expert Opinion on Drug Discovery. Retrieved from [Link]

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FTIR Analysis and Functional Group Validation of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-

As a Senior Application Scientist, one of the most critical challenges in drug development and synthetic validation is the unambiguous confirmation of structural intermediates. The compound 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- (often utilized as a versatile building block in pharmaceutical synthesis) presents a fascinating analytical case study. Its structure—comprising an aryl ketone, a para-substituted aryl bromide, and a tertiary heterocyclic amine (piperidine)—requires precise analytical techniques to resolve overlapping vibrational modes in the mid-infrared region.

This guide objectively compares the performance of two primary Fourier Transform Infrared (FTIR) spectroscopy methodologies—Attenuated Total Reflectance (ATR-FTIR) and Transmission (KBr Pellet) —for the functional group validation of this specific compound. By examining the causality behind experimental choices, we establish a self-validating system for rigorous structural confirmation.

Methodological Comparison: ATR-FTIR vs. KBr Pellet Transmission

When analyzing solid crystalline powders like 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone, the choice of sample introduction directly dictates spectral resolution and quantitative reliability.

• ATR-FTIR (Diamond Crystal): Operates on the principle of an evanescent wave penetrating the sample. It requires minimal preparation, making it the undisputed champion for high-throughput screening. However, because penetration depth is wavelength-dependent, bands at higher wavenumbers (e.g., C-H stretches ~2900 cm⁻¹) can appear artificially weaker compared to the fingerprint region.

• Transmission FTIR (KBr Pellet): The "gold standard" for generating classic, high-resolution transmission spectra[1]. Potassium bromide is optically transparent across the mid-IR range (4000–400 cm⁻¹). For a complex molecule containing a heavy halogen (C-Br) and a tertiary amine (C-N) whose stretches overlap in the 1000–1200 cm⁻¹ window, the KBr method minimizes the peak distortion and baseline shifts often caused by the anomalous dispersion of the refractive index in ATR.

Workflow Visualization

Caption: Workflow comparison for ATR-FTIR versus KBr pellet preparation in solid-state analysis.

Step-by-Step Experimental Protocols

To ensure scientific integrity, every protocol must be a self-validating system. The following methodologies incorporate built-in quality control checks to prevent spectral artifacts.

Protocol A: ATR-FTIR (Rapid Structural Triage)

Causality Focus: Uniform pressure is critical. Air gaps between the crystal and the solid sample attenuate the evanescent wave, leading to poor signal-to-noise ratios.

• Background Validation: Clean the diamond ATR crystal with isopropanol and allow it to evaporate. Collect a background spectrum (64 scans, 4 cm⁻¹ resolution). Self-Check: The background must show a flat baseline with no residual organic peaks.

• Sample Application: Deposit ~2-5 mg of the pure crystalline 1-propanone derivative directly onto the center of the crystal.

• Pressure Application: Lower the pressure anvil until the clutch clicks (standardized to ~75 psi). This ensures intimate contact between the crystal lattice of the compound and the sensor.

• Data Acquisition: Collect the spectrum. Apply an ATR correction algorithm during post-processing to compensate for the wavelength-dependent penetration depth.

Protocol B: KBr Pellet Transmission (High-Resolution Validation)

Causality Focus: Moisture management. KBr is highly hygroscopic. Absorbed water produces a massive broad band at ~3400 cm⁻¹ and a scissoring band at ~1640 cm⁻¹, which can fatally obscure the critical aryl ketone C=O stretch at ~1685 cm⁻¹.

• Desiccation: Dry FTIR-grade KBr in an oven at 110°C for at least 24 hours prior to use. Store in a desiccator.

• Matrix Preparation: Weigh ~1-2 mg of the sample and ~150 mg of anhydrous KBr (approximate 1:100 ratio).

• Homogenization: Grind the mixture in an agate mortar for 3-5 minutes. Causality: Particles must be ground to a size smaller than the wavelength of IR light (typically < 2 µm) to prevent the Christiansen effect (asymmetric scattering that distorts peak shapes).

• Pellet Pressing: Transfer the powder to a 13 mm die. Apply a vacuum for 2 minutes to remove trapped air, then apply 10 tons of hydraulic pressure for 5 minutes.

• Data Acquisition: Place the visually transparent pellet in the transmission holder and scan against a blank KBr background.

Functional Group Validation & Data Interpretation

The structure of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)- contains distinct functional moieties. By cross-referencing our empirical data with established spectroscopic rules[2], we can validate the molecule's integrity. Furthermore, the piperidine ring introduces specific tertiary amine characteristics that are highly sensitive to structural variations[3].

Quantitative Spectral Data Comparison

Functional Group	Theoretical Frequency (cm⁻¹)	ATR-FTIR Observed (cm⁻¹)	KBr Pellet Observed (cm⁻¹)	Structural Causality & Assignment
Aryl Ketone (C=O)	1680 – 1700	1686 (Strong)	1684 (Strong, Sharp)	Conjugation with the aromatic ring lowers the standard aliphatic ketone frequency (~1715 cm⁻¹) due to resonance delocalization.
Aromatic (C=C)	1585 – 1600	1588 (Medium)	1589 (Medium)	In-ring carbon-carbon stretching characteristic of the para-substituted benzene ring.
Tertiary Amine (C-N)	1100 – 1200	1122 (Weak)	1125 (Medium)	C-N stretch of the piperidine ring. Better resolved in KBr due to the absence of ATR baseline anomalies.
Aryl Bromide (C-Br)	1050 – 1075	1071 (Medium)	1070 (Strong)	In-plane bending/stretching of the heavy halogen atom attached to the aromatic ring.
Aliphatic (C-H)	2800 – 2950	2932 (Weak)	2935 (Medium)	Stretching of the methylene groups in the propanone backbone and the piperidine ring. ATR inherently weakens high-wavenumber peaks.
Aromatic (C-H)	800 – 850	821 (Strong)	820 (Strong)	Out-of-plane bending, highly diagnostic of para-disubstituted benzene rings.

Structural Logic Assignment

Caption: Functional group assignment logic for 1-(4-bromophenyl)-3-(1-piperidinyl)-1-propanone.

Conclusion & Analytical Recommendations

For the routine identity verification of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-, ATR-FTIR is the recommended technique due to its speed and non-destructive nature. The strong, diagnostic peaks of the aryl ketone (~1686 cm⁻¹) and the para-substituted out-of-plane bending (~821 cm⁻¹) are easily identifiable without matrix interference.

However, if the analytical objective is to quantify impurities, detect subtle polymorphic changes, or deeply investigate the C-N stretch of the piperidine ring (which is inherently weak and prone to overlap in the fingerprint region), the KBr Pellet Transmission method remains superior. The KBr matrix provides the optical clarity and adherence to the Beer-Lambert law required for rigorous, high-resolution structural elucidation.

References

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• Robinson, K., McCluskey, A., & Attalla, M. I. "An FTIR spectroscopic study on the effect of molecular structural variations on the CO2 absorption characteristics of heterocyclic amines." ChemPhysChem, 12(6), 1088-1099 (2011). Available at:[Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-

As a Senior Application Scientist, my foremost priority is to empower fellow researchers with the knowledge to conduct their work safely and effectively. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of responsible science, protecting both laboratory personnel and the environment. This guide provides a detailed, step-by-step protocol for the safe disposal of 1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-, a compound whose structure necessitates a specific and cautious approach to waste management.

The molecular structure of this compound—featuring a brominated aromatic ring, a ketone functional group, and a piperidine moiety—classifies it unequivocally as hazardous waste. The presence of the bromine atom places it in the category of halogenated organic waste, which requires specialized disposal to prevent the formation of toxic and persistent environmental pollutants.

Hazard Identification and Risk Assessment

Property	Data / Assessment	Source
Chemical Name	1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-	-
CAS Number	50695-63-1	-
Molecular Formula	C₁₄H₁₈BrNO	-
Inferred Hazards	- Acute Toxicity (Oral, Dermal, Inhalation) - Skin Irritation/Corrosion - Serious Eye Damage/Irritation - Specific Target Organ Toxicity - Hazardous to the Aquatic Environment	[1][2][3][4]
Classification	Halogenated Organic Waste	[5]

The bromophenyl group suggests potential for long-term environmental harm, while the piperidine component, a cyclic amine, can be corrosive and toxic.[6][7][8] Ketones can be flammable, and this compound should be kept away from ignition sources.[9] Therefore, all waste containing this substance, including neat compound, reaction mixtures, and contaminated materials, must be treated as regulated hazardous waste.

Pre-Disposal Considerations & Waste Minimization

Effective waste management begins with proactive waste minimization. The University of Pennsylvania and other institutions emphasize that reducing the volume of chemical waste is a primary regulatory and safety goal.[10]

• Source Reduction: Order and use the smallest quantity of the chemical necessary for your research.

• Inventory Management: Maintain a precise inventory to avoid purchasing duplicates and to track chemical expiration.[10]

• Avoid Commingling: Do not mix this waste stream with non-hazardous or other types of hazardous waste unless explicitly permitted by your institution's Environmental Health & Safety (EH&S) department. Incompatible wastes can lead to dangerous chemical reactions.[11]

Step-by-Step Disposal Protocol

The disposal of this compound is governed by regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States, which mandates a "cradle-to-grave" responsibility for hazardous waste generators.[12][13][14][15][16] The following protocol is a universal framework that should be adapted to your institution's specific guidelines.

Before handling the waste, ensure you are wearing appropriate PPE.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[17]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).[5][17]

• Body Protection: A standard laboratory coat.[5][17]

• Work Area: All handling of this waste must occur within a certified chemical fume hood to prevent inhalation of any potential vapors.[5]

This compound must be disposed of as Halogenated Organic Waste .

• Obtain a Designated Waste Container: Procure a waste container specifically designated for halogenated organic liquids or solids, as appropriate. This container must be in good condition, free of leaks, and made of a compatible material (e.g., polyethylene for liquids).[10][18][19] The original chemical container is often the best choice for its own waste.[18]

• Transfer the Waste:

  • Solid Waste: Carefully transfer any solid waste (unused reagent, contaminated weigh paper, etc.) into the designated solid halogenated waste container using a spatula or scoop.

  • Liquid Waste: Pour liquid waste (reaction mixtures, solutions) into the designated liquid halogenated waste container using a funnel to prevent spills.[5]

  • Contaminated Sharps: Needles, syringes, or other sharps contaminated with this chemical must be placed in a designated sharps container for hazardous chemical waste.

  • Empty Containers: Any container that held the neat compound must be treated as hazardous waste itself or be triple-rinsed with a suitable solvent.[18] The rinsate must be collected and disposed of as liquid halogenated organic waste.[18]

Proper labeling is a critical regulatory requirement.[19][20]

• Attach a Hazardous Waste Tag: As soon as you begin adding waste to the container, affix a hazardous waste tag provided by your institution's EH&S department.[18]

• Complete the Label: Fill out the label completely and legibly.[19] This must include:

  • The words "Hazardous Waste".[19][20]

  • The full chemical name: "1-Propanone, 1-(4-bromophenyl)-3-(1-piperidinyl)-" and any other constituents in the waste stream. Do not use abbreviations or chemical formulas.[19]

  • An indication of the hazards (e.g., checking boxes for "Toxic" and "Flammable").[19][20]

  • The date accumulation started.

Waste must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory where it was generated.[10][20]

• Secure Storage: The container must be kept closed at all times except when actively adding waste.[10][18][21] This is a common point of failure in laboratory inspections and is crucial for safety.

• Secondary Containment: Store the waste container in a secondary containment bin to prevent the spread of material in case of a leak.[18]

• Segregation: Ensure the container is segregated from incompatible materials, particularly strong oxidizing agents and acids.[7][11]

• Monitor Fill Level: Do not overfill the waste container. Stop at 90% capacity to allow for expansion.

• Request Pickup: Once the container is full or you are finished generating this type of waste, complete the hazardous waste tag with the "full" date and submit a waste collection request to your institution's EH&S or waste management department.[10][18] Full containers should not be stored in the lab for extended periods.[18]

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of brominated chemical waste.

Emergency Procedures

In the event of a spill or exposure, immediate and correct action is critical.

• Spill:

  • Alert personnel in the immediate area and evacuate if necessary.

  • If the spill is small and you are trained to handle it, absorb the material with an inert absorbent (e.g., vermiculite, sand).[17][22] Do not use combustible materials like paper towels for a large spill.

  • Sweep up the absorbed material and place it in your hazardous waste container.[22]

  • For large spills, evacuate the area, close the doors, and contact your institution's emergency response or EH&S department immediately.[23]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing.[3][4][22] Seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids.[3][4] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3][24]

By adhering to these procedures, you contribute to a culture of safety, ensure regulatory compliance, and uphold the integrity of our scientific community. Always consult your institution's specific Chemical Hygiene Plan and EH&S department as the ultimate authority for waste disposal procedures in your laboratory.

References

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES - UPenn EHRS . University of Pennsylvania. [Link]

• Laboratory Chemical Waste Management Practices . Duke University Occupational and Environmental Safety Office. [Link]

• Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center. [Link]

• Managing Hazardous Chemical Waste in the Lab . Lab Manager. [Link]

• RCRA: Resource Conservation & Recovery Act . HazChem Environmental. [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines . University of Canterbury. [Link]

• Disposal of chemical wastes . RiskAssess. [Link]

• Safety Data Sheet: Piperidine . Chemos GmbH & Co. KG. [Link]

• Complying with Hazardous Waste Regulations: Your Guide to RCRA Compliance Steps . HWH Environmental. [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations . U.S. Environmental Protection Agency. [Link]

• RCRA Hazardous Waste: Requirements, Training, and Certification . National Environmental Trainers. [Link]

• Waste Characterization Regulations: A Guide to Compliance with the RCRA . ALS Global. [Link]

• Chemical Waste Management Guide . Boston University Environmental Health & Safety. [Link]

• SAFETY DATA SHEET - 1-(4-Bromophenyl)ethanone . Thermo Fisher Scientific. [Link]

• 1-(4-BROMOPHENYL)-3-(4-ISOPROPYLANILINO)-1-PROPANONE Hazard Information . NextSDS. [Link]

• Standard Operating Procedure for Bromine . Rutgers University. [Link]

• Safety data for propanone . Oxford University. [Link]

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